![molecular formula C21H21N3OS B2841232 2-(sec-butylthio)-3-(p-tolyl)-3H-pyrimido[5,4-b]indol-4(5H)-one CAS No. 536704-97-9](/img/structure/B2841232.png)
2-(sec-butylthio)-3-(p-tolyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
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Description
The compound contains a pyrimido[5,4-b]indol-4-one moiety, which is a type of heterocyclic compound. It also has a sec-butylthio group and a p-tolyl group attached to it. The p-tolyl group is a derivative of toluene, where a hydrogen atom has been removed from the ring carbon atom at the 4-position .
Scientific Research Applications
Pyrimidine Derivatives in Medicinal Chemistry
Pyrimidines, including their derivatives, have been extensively studied for their pharmacological properties. They exhibit a wide range of biological activities, such as antimicrobial, antiviral, antifungal, anticancer, and anti-inflammatory effects. The synthesis, characterization, and exploration of new pyrimidine derivatives remain a significant area of research due to their potential therapeutic applications. For instance, the synthesis and in-vitro anti-inflammatory activity of substituted 1,2,3,4 tetrahydropyrimidine derivatives have shown promise for designing leads for anti-inflammatory activity, highlighting the necessity for further investigation into the anti-inflammatory potential of tested compounds (Gondkar, Deshmukh, & Chaudhari, 2013). Additionally, research developments in syntheses, anti-inflammatory activities, and structure–activity relationships of pyrimidines offer insights into the vast potential of pyrimidine scaffolds in drug development, emphasizing the need for novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity (Rashid et al., 2021).
Pyrimidine Derivatives in Optoelectronic Materials
Beyond pharmacological applications, pyrimidine and its derivatives have also found utility in optoelectronic materials. Functionalized quinazolines and pyrimidines have been reported for their applications related to photo- and electroluminescence, including in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. The incorporation of pyrimidine fragments into π-extended conjugated systems is valuable for creating novel optoelectronic materials, demonstrating the versatility of pyrimidine derivatives beyond medicinal chemistry (Lipunova et al., 2018).
properties
IUPAC Name |
2-butan-2-ylsulfanyl-3-(4-methylphenyl)-5H-pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3OS/c1-4-14(3)26-21-23-18-16-7-5-6-8-17(16)22-19(18)20(25)24(21)15-11-9-13(2)10-12-15/h5-12,14,22H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSMSFABWPBPGNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)SC1=NC2=C(C(=O)N1C3=CC=C(C=C3)C)NC4=CC=CC=C42 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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